Cas no 946258-56-6 (6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide)
6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide
- VU0628419-1
- AKOS024488293
- F5008-0256
- 946258-56-6
- 6-oxo-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide
- 6-oxo-N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
-
- Inchi: 1S/C21H21N5O3S/c27-18-7-6-15(13-22-18)20(29)24-21-23-16(14-30-21)12-19(28)26-10-8-25(9-11-26)17-4-2-1-3-5-17/h1-7,13-14H,8-12H2,(H,22,27)(H,23,24,29)
- InChI Key: WWLCCYAMWMXJMI-UHFFFAOYSA-N
- SMILES: S1C(NC(C2C=CC(NC=2)=O)=O)=NC(=C1)CC(N1CCN(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 423.13651072g/mol
- Monoisotopic Mass: 423.13651072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 123Ų
6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5008-0256-2μmol |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-5μmol |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-10μmol |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-20μmol |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-1mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-2mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-3mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-4mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-5mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5008-0256-10mg |
6-oxo-N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide |
946258-56-6 | 10mg |
$79.0 | 2023-09-10 |
6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide
Introduction to Compound with CAS No. 946258-56-6 and Its Applications in Chemical Biology and Medicinal Chemistry
The compound with the CAS number 946258-56-6 is a highly intriguing molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, formally known as 6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide, exhibits a complex structural framework that suggests potential biological activities. The presence of multiple pharmacophoric moieties, including a dihydropyridine core, a thiazole ring, and a piperazine moiety, makes this compound a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The structural features of this compound, particularly the piperazine moiety, suggest potential interactions with central nervous system (CNS) receptors. Piperazine derivatives are well-known for their ability to modulate the activity of various neurotransmitter receptors, including serotonin and dopamine receptors. This property makes 6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide an attractive candidate for further exploration in the treatment of conditions such as depression, anxiety, and schizophrenia.
The dihydropyridine core of this compound is another key feature that warrants attention. Dihydropyridines are well-known for their vasodilatory properties and have been widely used in the treatment of hypertension. Additionally, dihydropyridine derivatives have shown promise in the treatment of chronic pain and inflammation. The combination of these structural elements in 946258-56-6 may contribute to its potential therapeutic effects beyond traditional cardiovascular applications.
The thiazole ring is another pharmacophore that adds to the complexity and potential biological activity of this compound. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of a thiazole ring in 6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide may contribute to its ability to interact with biological targets and modulate cellular processes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of CAS No. 946258-56-6, computational studies have suggested that it may interact with various enzymes and receptors involved in neurological disorders. These findings provide a rational basis for further experimental validation.
In vitro studies have begun to shed light on the potential biological activities of this compound. Initial experiments have shown that it exhibits moderate affinity for serotonin receptors, suggesting potential antidepressant effects. Additionally, preliminary data indicate that it may modulate dopamine receptor activity, which could be relevant for treating conditions such as schizophrenia. These findings are encouraging and warrant further investigation.
The synthesis of this compound presents an interesting challenge due to its complex structural framework. Advanced synthetic methodologies have been employed to construct the dihydropyridine core and the thiazole ring efficiently. The introduction of the piperazine moiety required careful consideration to ensure optimal biological activity. Researchers have leveraged cross-coupling reactions and cyclization strategies to achieve high yields and purity levels.
The pharmacokinetic properties of 946258-56-6 are also an important consideration in its development as a therapeutic agent. Studies have shown that it exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for drug efficacy. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, although further studies are needed to fully assess its safety profile.
The future direction of research on this compound is multifaceted. Further in vitro studies are planned to elucidate its mechanism of action and identify additional potential therapeutic applications. Additionally, preclinical studies will be conducted to evaluate its efficacy and safety in animal models. If these studies yield positive results, clinical trials may be initiated to assess its potential as a therapeutic agent for neurological disorders.
The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 946258-56-6 represents an excellent example of how collaboration across different scientific disciplines can lead to innovative solutions in drug discovery and development. Its complex structure and multiple pharmacophoric moieties make it a promising candidate for further investigation.
In conclusion, the compound with CAS number 946258-56-6, formally known as 6-oxo-N-{4- 2 -o x o - 2 - ( 4 - phenyl pip er a zin - 1 - yl ) ethyl - 1 , 3 - thia zol - 2 - yl } - 1 , 6 - dihydropyridine - 3 - carboxamide, holds significant promise in the field of chemical biology and medicinal chemistry. Its unique structural features suggest potential applications in treating neurological disorders, cardiovascular conditions, and other diseases. With continued research and development efforts aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties,CAS No. 946258 56 6 may emerge as a valuable therapeutic agent in the future.
946258-56-6 (6-oxo-N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}-1,6-dihydropyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)